Cas no 2035004-84-1 ((2E)-N-2-(1-benzothiophen-2-yl)-2-hydroxypropyl-3-(furan-3-yl)prop-2-enamide)

• Product Name: (2E)-N-2-(1-benzothiophen-2-yl)-2-hydroxypropyl-3-(furan-3-yl)prop-2-enamide
• CAS No: 2035004-84-1
• MF: C₁₈H₁₇NO₃S
• MW: 327.397483587265
• CID: 5379426
• Update Time: 2025-10-08

(2E)-N-2-(1-benzothiophen-2-yl)-2-hydroxypropyl-3-(furan-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Benzo[b]thien-2-yl-2-hydroxypropyl)-3-(3-furanyl)-2-propenamide
• (2E)-N-2-(1-benzothiophen-2-yl)-2-hydroxypropyl-3-(furan-3-yl)prop-2-enamide

• Inchi： 1S/C18H17NO3S/c1-18(21,16-10-14-4-2-3-5-15(14)23-16)12-19-17(20)7-6-13-8-9-22-11-13/h2-11,21H,12H2,1H3,(H,19,20)
• InChI Key： PFRXXFLYQYQYPX-UHFFFAOYSA-N
• SMILES： C(NCC(C1SC2=CC=CC=C2C=1)(O)C)(=O)C=CC1C=COC=1

Experimental Properties

• Density: 1.302±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 608.4±55.0 °C(Predicted)
• pka: 13.20±0.29(Predicted)

Additional information on (2E)-N-2-(1-benzothiophen-2-yl)-2-hydroxypropyl-3-(furan-3-yl)prop-2-enamide

Comprehensive Overview of (2E)-N-2-(1-benzothiophen-2-yl)-2-hydroxypropyl-3-(furan-3-yl)prop-2-enamide (CAS No. 2035004-84-1)

The compound (2E)-N-2-(1-benzothiophen-2-yl)-2-hydroxypropyl-3-(furan-3-yl)prop-2-enamide, identified by its CAS No. 2035004-84-1, is a synthetic organic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique structure, featuring a benzothiophene core linked to a furan moiety via a prop-2-enamide bridge, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential role in modulating biological pathways, which aligns with current trends in targeted drug discovery and personalized medicine.

In recent years, the demand for novel compounds like (2E)-N-2-(1-benzothiophen-2-yl)-2-hydroxypropyl-3-(furan-3-yl)prop-2-enamide has surged, driven by advancements in computational chemistry and high-throughput screening. This molecule's hydroxypropyl and enamide functional groups contribute to its solubility and reactivity, making it a versatile intermediate in synthetic chemistry. Its benzothiophene component is often associated with bioactive properties, a topic frequently searched by users exploring heterocyclic compounds and their therapeutic potential.

The structural complexity of CAS No. 2035004-84-1 also positions it as a subject of interest in medicinal chemistry forums and academic discussions. Questions such as "How does furan enhance drug bioavailability?" or "What are the applications of benzothiophene derivatives?" reflect the curiosity surrounding this compound. These queries highlight the growing intersection between organic synthesis and drug development, a trend amplified by the rise of AI-driven molecular design tools.

From a synthetic perspective, the prop-2-enamide linker in (2E)-N-2-(1-benzothiophen-2-yl)-2-hydroxypropyl-3-(furan-3-yl)prop-2-enamide offers opportunities for further derivatization, a feature highly valued in fragment-based drug discovery. This aligns with industry efforts to address challenges like drug resistance and selective targeting, which dominate contemporary research agendas. Moreover, the compound's furan-3-yl group is often studied for its role in enhancing metabolic stability, a key consideration in pharmacokinetic optimization.

Beyond its pharmaceutical potential, CAS No. 2035004-84-1 exemplifies the innovation in small-molecule synthesis, a field experiencing rapid growth due to its relevance in agrochemicals and material science. The compound's balanced lipophilicity, attributed to its benzothiophen-2-yl and hydroxypropyl groups, makes it a case study in structure-property relationship analyses. Such analyses are frequently searched by professionals seeking to understand molecular descriptors for lead compound optimization.

In conclusion, (2E)-N-2-(1-benzothiophen-2-yl)-2-hydroxypropyl-3-(furan-3-yl)prop-2-enamide represents a compelling example of modern chemical innovation. Its multifaceted applications and structural features resonate with current scientific priorities, including sustainable synthesis and bioactive scaffold design. As research continues to unravel its full potential, this compound is poised to remain a focal point in interdisciplinary studies bridging chemistry, biology, and computational science.